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Compound of Interest

Compound Name: 3-Ethylazetidin-3-ol hydrochloride

Cat. No.: B1359736 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the safe handling and

storage of 3-Ethylazetidin-3-ol hydrochloride (CAS No. 935668-00-1). The information herein

is compiled from various supplier data and safety information for structurally related

compounds. Researchers should always consult a comprehensive Safety Data Sheet (SDS)

from their supplier and perform a thorough risk assessment before use.

Product Information and Physical Properties
3-Ethylazetidin-3-ol hydrochloride is a specialty chemical, often used as a building block in

medicinal chemistry and drug discovery. Its azetidine ring system is a valuable scaffold for the

synthesis of novel therapeutic agents.

Table 1: Physical and Chemical Properties of 3-Ethylazetidin-3-ol Hydrochloride
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Property Value Source/Comment

CAS Number 935668-00-1 -

Molecular Formula C₅H₁₂ClNO -

Molecular Weight 137.61 g/mol -

Appearance White to off-white solid Generic supplier data

Melting Point Data not available -

Boiling Point Data not available -

Solubility

Data not available. Likely

soluble in water and polar

organic solvents like methanol

and DMSO.

Inferred from similar

hydrochloride salts of small

amine-containing molecules.

Purity ≥97%
Typical purity from commercial

suppliers.

Safety, Handling, and Storage Procedures
While a specific Safety Data Sheet (SDS) for 3-Ethylazetidin-3-ol hydrochloride is not widely

available, data for structurally similar compounds suggest that it should be handled with care in

a laboratory setting. The following procedures are recommended.

Hazard Identification and Personal Protective Equipment
(PPE)
Based on predicted GHS classifications for similar compounds, 3-Ethylazetidin-3-ol
hydrochloride may be classified as follows:

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.
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Personal Protective Equipment (PPE) required:

Eye Protection: Chemical safety goggles or a face shield.

Hand Protection: Chemical-resistant gloves (e.g., nitrile rubber).

Skin and Body Protection: A standard laboratory coat.

Respiratory Protection: In case of insufficient ventilation or when handling large quantities, a

NIOSH-approved respirator for organic vapors and particulates is recommended.

Handling Procedures
Work in a well-ventilated area, preferably in a chemical fume hood.

Avoid inhalation of dust.

Avoid contact with skin and eyes.

Wash hands thoroughly after handling.

Keep containers tightly closed when not in use.

Storage Procedures
Short-term Storage (1-2 weeks): Store at room temperature (20-25°C) in a dry, well-

ventilated area.

Long-term Storage (months to years): For extended stability, it is recommended to store the

compound at -20°C.

Keep the container tightly sealed to prevent moisture absorption, as hydrochloride salts can

be hygroscopic.

Store away from strong oxidizing agents.

Experimental Protocols
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The following is a representative, hypothetical experimental protocol for the use of 3-
Ethylazetidin-3-ol hydrochloride in a common synthetic transformation, such as an N-

acylation reaction. This protocol is for illustrative purposes only and should be adapted and

optimized for specific research needs.

Representative N-Acylation of 3-Ethylazetidin-3-ol
Objective: To synthesize N-acetyl-3-ethylazetidin-3-ol.

Materials:

3-Ethylazetidin-3-ol hydrochloride

Triethylamine (Et₃N)

Acetyl chloride (AcCl)

Dichloromethane (DCM), anhydrous

Saturated aqueous sodium bicarbonate (NaHCO₃) solution

Brine (saturated aqueous NaCl solution)

Anhydrous sodium sulfate (Na₂SO₄)

Round-bottom flask

Magnetic stirrer and stir bar

Dropping funnel

Separatory funnel

Rotary evaporator

Procedure:

Reaction Setup: In a clean, dry round-bottom flask under an inert atmosphere (e.g., nitrogen

or argon), dissolve 3-Ethylazetidin-3-ol hydrochloride (1.0 eq) in anhydrous
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dichloromethane.

Base Addition: Cool the solution to 0°C using an ice bath. Add triethylamine (2.2 eq)

dropwise to the stirred solution. The triethylamine serves to neutralize the hydrochloride salt

and the HCl generated during the reaction.

Acylation: While maintaining the temperature at 0°C, add acetyl chloride (1.1 eq) dropwise

via a dropping funnel over a period of 15 minutes.

Reaction Monitoring: Allow the reaction mixture to warm to room temperature and stir for 2-4

hours. Monitor the progress of the reaction by Thin Layer Chromatography (TLC) or Liquid

Chromatography-Mass Spectrometry (LC-MS).

Workup: Once the reaction is complete, quench the reaction by slowly adding water. Transfer

the mixture to a separatory funnel.

Extraction: Wash the organic layer sequentially with saturated aqueous NaHCO₃ solution

and brine.

Drying and Concentration: Dry the organic layer over anhydrous Na₂SO₄, filter, and

concentrate the solvent under reduced pressure using a rotary evaporator to obtain the

crude product.

Purification: Purify the crude product by column chromatography on silica gel to yield the

pure N-acetyl-3-ethylazetidin-3-ol.

Visualized Workflows
The following diagrams illustrate the recommended handling and storage procedures and a

decision-making process for troubleshooting storage issues.
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Receiving and Initial Inspection

Safe Handling Protocol

Storage

Receive Shipment

Inspect Container for Damage

Verify Compound Identity and Quantity

Don Appropriate PPE
(Goggles, Gloves, Lab Coat)

Proceed to Handling

Work in a Ventilated Fume Hood

Weigh Required Amount

Tightly Seal Container After Use

Short-Term Storage
(Room Temperature, Dry)

< 2 Weeks

Long-Term Storage
(-20°C, Dry)

> 2 Weeks

Click to download full resolution via product page

Caption: Workflow for Receiving, Handling, and Storing 3-Ethylazetidin-3-ol Hydrochloride.
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Troubleshooting

Compound appears
clumped or discolored

Is the container
properly sealed?

Was the compound
stored in a dry environment?

Yes

Seal container tightly.

No

Reseal container and
store with desiccant.

No

Consider compound for
re-analysis before use.

Yes

Click to download full resolution via product page

Caption: Decision Tree for Troubleshooting Storage Issues.

To cite this document: BenchChem. [Application Notes and Protocols for 3-Ethylazetidin-3-ol
Hydrochloride]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1359736#handling-and-storage-procedures-for-3-
ethylazetidin-3-ol-hydrochloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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